Binding Affinity Advantage over Analogues
Cbl-b-IN-26 demonstrates potent binding to its target, Cbl-b, with a dissociation constant (Kd) of 34.6 nM [1]. In comparison, the clinical-stage inhibitor NX-1607 (Cbl-b-IN-3) is reported to have an IC50 of < 1 nM , while other research tools like Cbl-b-IN-13 and Cbl-b-IN-17 show IC50 values of < 100 nM . This places Cbl-b-IN-26's potency within the range observed for active Cbl-b inhibitors.
| Evidence Dimension | Target Binding Affinity |
|---|---|
| Target Compound Data | Kd = 34.6 nM |
| Comparator Or Baseline | NX-1607 (Cbl-b-IN-3): IC50 < 1 nM; Cbl-b-IN-13: IC50 < 100 nM; Cbl-b-IN-17: IC50 < 100 nM |
| Quantified Difference | ~35-fold less potent than NX-1607; ~3-fold more potent than the threshold for Cbl-b-IN-13/17 |
| Conditions | Biochemical binding assay (Kd); Functional inhibition assay (IC50) |
Why This Matters
Understanding the relative binding affinity is essential for selecting the appropriate inhibitor for a specific assay, as potency can influence the required concentration and potential off-target effects.
- [1] TargetMol. (n.d.). Cbl-b-IN-26 (Example A1). Product Page. View Source
